Cas no 556801-66-2 (methyl (3S)-3-(4-fluorophenyl)-3-hydroxypropanoate)

• Product Name: methyl (3S)-3-(4-fluorophenyl)-3-hydroxypropanoate
• CAS No: 556801-66-2
• MF: C₁₀H₁₁FO₃
• MW: 198.190946817398
• CID: 5920384
• PubChem ID: 11333079
• Update Time: 2025-10-30

methyl (3S)-3-(4-fluorophenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-fluoro-β-hydroxy-, methyl ester, (βS)-
• 556801-66-2
• methyl (3S)-3-(4-fluorophenyl)-3-hydroxypropanoate
• EN300-1866441

• Inchi： 1S/C10H11FO3/c1-14-10(13)6-9(12)7-2-4-8(11)5-3-7/h2-5,9,12H,6H2,1H3/t9-/m0/s1
• InChI Key： LGQVEGXFUQPHGN-VIFPVBQESA-N
• SMILES： C1([C@@H](O)CC(OC)=O)=CC=C(F)C=C1

Computed Properties

• Exact Mass: 198.06922237g/mol
• Monoisotopic Mass: 198.06922237g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.229±0.06 g/cm3(Predicted)
• Boiling Point: 304.7±27.0 °C(Predicted)
• pka: 13.00±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on methyl (3S)-3-(4-fluorophenyl)-3-hydroxypropanoate

Comprehensive Overview of Methyl (3S)-3-(4-Fluorophenyl)-3-Hydroxypropanoate (CAS No. 556801-66-2)

Methyl (3S)-3-(4-fluorophenyl)-3-hydroxypropanoate (CAS No. 556801-66-2) is a chiral ester compound with significant applications in pharmaceutical synthesis and organic chemistry. Its molecular structure features a fluorophenyl group and a hydroxypropanoate moiety, making it a versatile intermediate for drug development. The compound's (3S) stereochemistry is particularly valuable in enantioselective synthesis, aligning with the growing demand for optically pure active pharmaceutical ingredients (APIs).

In recent years, the interest in fluorinated compounds like methyl (3S)-3-(4-fluorophenyl)-3-hydroxypropanoate has surged due to their enhanced metabolic stability and bioavailability. Researchers frequently explore its role in designing kinase inhibitors and anti-inflammatory agents, addressing trending topics such as precision medicine and targeted drug delivery. The 4-fluorophenyl group is known to improve lipophilicity, a property critical for CNS drug penetration—a hot topic in neurodegenerative disease research.

The synthesis of CAS No. 556801-66-2 often involves asymmetric hydrogenation or enzymatic resolution, methods highlighted in green chemistry discussions. With sustainability being a priority, industries seek eco-friendly routes to produce such intermediates. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with ICH guidelines—a frequent search query among pharmaceutical professionals.

Beyond pharmaceuticals, methyl (3S)-3-(4-fluorophenyl)-3-hydroxypropanoate is studied in material science for polymer modification. Its hydroxy and ester functionalities enable covalent bonding with biodegradable matrices, resonating with the bioplastics trend. Startups and academic labs often investigate its derivatives for smart materials, linking to searches on sustainable packaging solutions.

Regulatory agencies classify 556801-66-2 as non-hazardous under standard conditions, but proper handling protocols are recommended. Safety data sheets (SDS) emphasize its stability, though users should avoid prolonged exposure—a common query in laboratory safety forums. The compound’s storage typically requires inert atmospheres, aligning with GMP standards for sensitive intermediates.

Market analyses indicate rising demand for chiral building blocks like this ester, driven by the generic drugs boom. Patent landscapes reveal its use in protease inhibitors, connecting to viral treatment research—a hotspot since the COVID-19 pandemic. Suppliers often list it under high-purity chemicals, catering to contract manufacturing organizations (CMOs).

In summary, methyl (3S)-3-(4-fluorophenyl)-3-hydroxypropanoate exemplifies the intersection of medicinal chemistry and industrial innovation. Its relevance to drug discovery, sustainable materials, and analytical methodologies ensures continued scientific and commercial interest. For researchers, staying updated on its applications via SciFinder or Reaxys is advisable, as new publications emerge frequently.